N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)furan-2-carboxamide
• InChI: InChI=1S/C16H18N2O4S/c1-2-23(20,21)18-9-3-5-12-11-13(7-8-14(12)18)17-16(19)15-6-4-10-22-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,17,19)
• InChI Key: WCUVXVXUAADQBH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide, also known as ETQF, is a novel synthetic compound with potential applications in the medical and scientific research fields. It has been studied for its properties and potential therapeutic uses, as well as its biochemical and physiological effects.

Scientific Research Applications

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide has been studied for its potential applications in medical and scientific research. It has been found to have anti-inflammatory and anti-oxidant properties, and has been studied for its potential therapeutic uses. It has also been studied for its ability to inhibit the growth of cancer cells and its potential use in cancer therapy. Furthermore, it has been studied for its potential to act as a neuroprotective agent and to reduce the risk of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide is not yet fully understood. However, it is believed that its anti-inflammatory and anti-oxidant properties are due to its ability to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Furthermore, its potential to inhibit the growth of cancer cells is thought to be due to its ability to interfere with the cell cycle and induce apoptosis.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties, and has been studied for its potential therapeutic uses. It has also been found to have neuroprotective effects, as well as potential to reduce the risk of certain neurodegenerative diseases. Furthermore, it has been found to have anti-cancer properties, and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide in lab experiments include its low cost and ease of synthesis. Furthermore, it has been found to have anti-inflammatory and anti-oxidant properties, and has been studied for its potential therapeutic uses. However, its mechanism of action is not yet fully understood, and further research is needed to fully understand its biochemical and physiological effects.

Future Directions

Some potential future directions for the study of N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic uses. Furthermore, further research could be conducted into its potential use in cancer therapy, as well as its potential to reduce the risk of certain neurodegenerative diseases. Additionally, further research could be conducted into its potential use in other medical and scientific applications.

Synthesis Methods

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]furan-2-carboxamide is synthesized in a two-step process. In the first step, a reaction is carried out between ethanesulfonyl chloride and 1,2,3,4-tetrahydroquinolin-6-yl furan-2-carboxamide to form the desired product. The second step involves the hydrolysis of the ester group in the product to yield the desired compound. The reaction is carried out in an aqueous medium at room temperature.